Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate

• IUPAC Name: methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate
• InChI: InChI=1S/C15H20N2O3/c1-11-7-9-17(10-8-11)15(19)16-13-6-4-3-5-12(13)14(18)20-2/h3-6,11H,7-10H2,1-2H3,(H,16,19)
• InChI Key: WPDGXOLYTYLUEH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)NC2=CC=CC=C2C(=O)OC
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate, also known as MPCA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as pharmacology, biochemistry, and medicinal chemistry. MPCA is a white crystalline powder that is soluble in organic solvents such as ethanol and methanol. In

Mechanism of Action

The mechanism of action of Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate is not fully understood; however, it is believed to act through the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of inflammatory mediators such as prostaglandins. Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate has been shown to inhibit both COX-1 and COX-2 enzymes, which are involved in the production of prostaglandins that are responsible for pain, inflammation, and fever.
Biochemical and Physiological Effects
Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate has been shown to exhibit significant anti-inflammatory, analgesic, and antipyretic effects in animal models. Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate has also been investigated for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. Additionally, Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate has been studied for its potential applications in cancer therapy due to its ability to induce cell death in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate in lab experiments is its ability to cross the blood-brain barrier, which makes it a potential drug delivery system for the treatment of neurological disorders. Additionally, Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate has been shown to exhibit significant anti-inflammatory, analgesic, and antipyretic effects in animal models, which makes it a potential candidate for the treatment of various inflammatory disorders. However, one of the limitations of using Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate. One potential direction is the development of Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate-based drug delivery systems for the treatment of neurological disorders. Another potential direction is the investigation of Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate's potential applications in cancer therapy. Additionally, further studies are needed to fully understand the mechanism of action of Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate and its potential applications in various fields such as pharmacology, biochemistry, and medicinal chemistry.
Conclusion
In conclusion, Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as pharmacology, biochemistry, and medicinal chemistry. Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate has been shown to exhibit significant anti-inflammatory, analgesic, and antipyretic effects in animal models, and has potential applications in drug delivery systems and cancer therapy. Further studies are needed to fully understand the mechanism of action of Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate and its potential applications in various fields.

Synthesis Methods

Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate can be synthesized through a multi-step process that involves the reaction of 4-methylpiperidine-1-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-aminobenzoic acid methyl ester to form Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate. The synthesis of Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate has been optimized to improve yield, purity, and scalability. The purity of Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate can be determined using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate has been studied extensively for its potential applications in various fields such as pharmacology, biochemistry, and medicinal chemistry. Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate has been shown to exhibit significant anti-inflammatory, analgesic, and antipyretic effects in animal models. Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate has also been investigated for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. Additionally, Methyl 2-[(4-methylpiperidine-1-carbonyl)amino]benzoate has been studied for its potential applications in cancer therapy due to its ability to induce cell death in cancer cells.